N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C24H26FN3O3/c25-19-8-10-20(11-9-19)27-12-14-28(15-13-27)22(23-7-4-16-30-23)17-26-24(29)18-31-21-5-2-1-3-6-21/h1-11,16,22H,12-15,17-18H2,(H,26,29)
• InChI Key: MCZFZEAHGGCSTD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)COC3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C24H26FN3O3
• Molecular Weight: 423.5 g/mol

Description

N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-2-phenoxyacetamide, commonly known as FPEA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of FPEA is not fully understood, but it is believed to act on the serotonergic and dopaminergic systems in the brain. FPEA has been shown to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
FPEA has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter levels, the regulation of oxidative stress, and the inhibition of inflammation. FPEA has also been shown to have a protective effect on brain cells, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of FPEA is its relatively low toxicity, which makes it a safer alternative to some commonly used drugs. However, FPEA is also relatively unstable and can degrade over time, which can make it difficult to work with in lab experiments. Additionally, the exact dosage and administration of FPEA for therapeutic use are not well-established, which can make it challenging to interpret the results of experiments.

Future Directions

There are several potential future directions for research on FPEA. One area of interest is the development of more stable and efficient synthesis methods for FPEA. Additionally, further studies are needed to fully understand the mechanism of action of FPEA and its potential therapeutic applications. Studies on the pharmacokinetics and pharmacodynamics of FPEA are also needed to determine the optimal dosage and administration for therapeutic use. Finally, research on the long-term effects of FPEA on brain function and behavior could have important implications for the treatment of neurological disorders.

Synthesis Methods

FPEA can be synthesized through a multi-step process that involves the reaction of 4-fluorophenylpiperazine with furfural, followed by the conversion of the resulting intermediate to FPEA through a series of reactions. The purity and yield of FPEA can be improved through various purification techniques such as column chromatography or recrystallization.

Scientific Research Applications

FPEA has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as anxiety and depression. Studies have shown that FPEA exhibits anxiolytic and antidepressant effects in animal models, with comparable efficacy to commonly used drugs such as fluoxetine and diazepam.